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Compound of Interest

Ethyl (5-bromo-2-
Compound Name:
fluorobenzoyl)acetate

Cat. No.: B580937

CAS Number: 1020058-47-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl (5-bromo-2-fluorobenzoyl)acetate is a halogenated heterocyclic compound that serves
as a versatile building block in organic synthesis.[1] Its chemical structure, featuring a bromo
and a fluoro substituent on the benzoyl ring, along with a [3-keto ester moiety, makes it a
valuable intermediate for the synthesis of more complex molecules, particularly in the realm of
pharmaceutical and agrochemical research. This technical guide provides a summary of the
available information on Ethyl (5-bromo-2-fluorobenzoyl)acetate, including its properties and
safety information.

Physicochemical Properties

A compilation of the known physical and chemical properties of Ethyl (5-bromo-2-
fluorobenzoyl)acetate is presented in the table below. This data is primarily sourced from
chemical suppliers.
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Property Value Reference

CAS Number 1020058-47-2

Molecular Formula C11H10BrFOs

Molecular Weight 289.10 g/mol

Appearance Powder

Melting Point 34-39 °C

Flash Point > 110 °C (> 230 °F)

Purity 97%
1S/C11H10BrFO3/c1-2-16-

InChl 11(15)6-10(14)8-5-7(12)3-4-
9(8)13/h3-5H,2,6H2,1H3
XODIHCQWLRSGQI-

InChl Key Q Q
UHFFFAOYSA-N
CCOC(=0)CC(=0)clcc(Br)ccc
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Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of Ethyl (5-bromo-2-

fluorobenzoyl)acetate are not readily available in the public domain. The compound is listed

by several chemical suppliers, indicating its commercial availability as a synthetic building

block.[2][3] General synthetic routes to similar B-keto esters often involve the Claisen

condensation of an appropriate ester with a ketone or the acylation of an enolate.

A potential, though unverified, synthetic approach could involve the reaction of 5-bromo-2-

fluorobenzoyl chloride with the enolate of ethyl acetate. This reaction would likely proceed as

illustrated in the conceptual workflow below.
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Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the synthesis of Ethyl (5-bromo-2-fluorobenzoyl)acetate.

Spectral Data

Comprehensive, experimentally verified spectral data (NMR, IR, Mass Spectrometry) for Ethyl
(5-bromo-2-fluorobenzoyl)acetate is not currently available in public spectral databases.
Chemical suppliers do not typically provide this level of analytical detail on their product pages.
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[3] Researchers utilizing this compound are advised to perform their own analytical
characterization to confirm its identity and purity.

Applications in Drug Development

While categorized as a building block for chemical synthesis, specific applications of Ethyl (5-
bromo-2-fluorobenzoyl)acetate in drug development, including its role as an intermediate in
the synthesis of named drug candidates or its involvement in specific signaling pathways, are
not documented in readily accessible scientific literature. Its structure suggests potential for use
in the synthesis of heterocyclic compounds, which are a cornerstone of many medicinal
chemistry programs.

Safety and Handling

Ethyl (5-bromo-2-fluorobenzoyl)acetate is classified as a warning-level hazard. The following
hazard and precautionary statements are associated with this compound:

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264
(Wash skin thoroughly after handling), P270 (Do not eat, drink or smoke when using this
product), P301 + P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel
unwell), P302 + P352 (IF ON SKIN: Wash with plenty of water), P305 + P351 + P338 (IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing).

Appropriate personal protective equipment (PPE), including a dust mask (type N95 or
equivalent), eye shields, and gloves, should be worn when handling this compound. It is
classified as a combustible solid.

Conclusion

Ethyl (5-bromo-2-fluorobenzoyl)acetate is a commercially available chemical intermediate
with potential applications in organic synthesis, particularly for the development of novel
compounds in the pharmaceutical industry. However, there is a notable lack of detailed public
information regarding its synthesis, comprehensive spectral characterization, and specific roles
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in drug discovery. Researchers and drug development professionals should consider this
compound as a starting material and will likely need to perform their own detailed
characterization and methods development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rsc.org [rsc.org]

2.1020058-47-2 | MFCD09991886 | Ethyl (5-bromo-2-fluorobenzoyl)acetate
[aaronchem.com]

3. Ethyl (5-bromo-2-fluorobenzoyl)acetate (97%) - Amerigo Scientific [amerigoscientific.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl (5-bromo-2-
fluorobenzoyl)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580937#ethyl-5-bromo-2-fluorobenzoyl-acetate-cas-
number-1020058-47-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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